Cas no 1951441-38-5 (Trans-(3-fluorocyclopentyl)methanamine hydrochloride)

• Product Name: Trans-(3-fluorocyclopentyl)methanamine hydrochloride
• CAS No: 1951441-38-5
• MF: C₆H₁₃ClFN
• MW: 153.625524282455
• MDL: MFCD27997401
• CID: 4632859
• Update Time: 2025-10-31

Trans-(3-fluorocyclopentyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• Trans-(3-Fluorocyclopentyl)Methanamine Hydrochloride(WX601088)
• TRANS-(3-FLUOROCYCLOPENTYL)METHANAMINE HCL
• Trans-(3-Fluorocyclopentyl)Methanamine Hydrochloride
• Trans-(3-fluorocyclopentyl)methanamine hydrochloride

• MDL： MFCD27997401
• Inchi： 1S/C6H12FN.ClH/c7-6-2-1-5(3-6)4-8;/h5-6H,1-4,8H2;1H/t5-,6-;/m1./s1
• InChI Key： WRILACKEWFKWHD-KGZKBUQUSA-N
• SMILES： [H]Cl.C([C@@H]1CC[C@@H](F)C1)N

Additional information on Trans-(3-fluorocyclopentyl)methanamine hydrochloride

Comprehensive Analysis of Trans-(3-fluorocyclopentyl)methanamine hydrochloride (CAS No. 1951441-38-5)

The compound Trans-(3-fluorocyclopentyl)methanamine hydrochloride (CAS No. 1951441-38-5) has garnered significant attention in the pharmaceutical and chemical research communities due to its unique structural properties and potential applications. This fluorinated cyclopentyl derivative is a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Its stereospecific configuration and fluorine substitution make it a valuable building block for drug discovery programs targeting neurological disorders and metabolic diseases.

Recent trends in drug development highlight the growing demand for fluorinated compounds, as they often exhibit enhanced metabolic stability and improved binding affinity. The Trans-(3-fluorocyclopentyl)methanamine scaffold is particularly noteworthy for its ability to modulate G-protein-coupled receptors (GPCRs), a class of proteins implicated in numerous physiological processes. Researchers are actively exploring its potential in neuroprotective agents and pain management therapies, aligning with the increasing focus on precision medicine and personalized treatment approaches.

From a synthetic chemistry perspective, the preparation of 1951441-38-5 involves sophisticated asymmetric synthesis techniques to ensure the desired trans-configuration and high enantiomeric purity. The presence of the fluorine atom at the 3-position of the cyclopentyl ring introduces unique electronic effects that influence the compound's reactivity and interaction with biological targets. This characteristic has made it a subject of study in structure-activity relationship (SAR) investigations, particularly in the optimization of blood-brain barrier (BBB) permeability.

The pharmaceutical industry's shift toward targeted drug delivery systems has further increased interest in this compound. Its molecular properties suggest potential utility in prodrug formulations and bioconjugation strategies, addressing current challenges in drug bioavailability and tissue specificity. Moreover, the hydrochloride salt form of Trans-(3-fluorocyclopentyl)methanamine offers advantages in terms of crystallinity and solubility profile, critical factors in pharmaceutical development and manufacturing processes.

Analytical characterization of CAS 1951441-38-5 typically involves advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry to verify its structural integrity and purity. These quality control measures are essential given the compound's application in high-throughput screening and lead optimization campaigns. The growing body of literature on fluorinated aminocyclopentanes suggests expanding applications in PET radiopharmaceuticals and diagnostic imaging agents.

Environmental and regulatory considerations for Trans-(3-fluorocyclopentyl)methanamine hydrochloride follow standard pharmaceutical intermediate guidelines, with particular attention to green chemistry principles in its synthesis. The compound's stability profile and degradation pathways are subjects of ongoing research, especially in the context of developing sustainable manufacturing processes. These aspects align with the pharmaceutical industry's commitment to environmentally friendly synthesis and reduced carbon footprint.

Future research directions for 1951441-38-5 may explore its potential in biocatalysis and enzyme-mediated transformations, leveraging its unique stereochemistry for asymmetric synthesis applications. The compound's versatility as a chiral synthon positions it as valuable asset in academic and industrial laboratories focused on medicinal chemistry innovation. As the demand for fluorine-containing pharmaceuticals continues to rise, Trans-(3-fluorocyclopentyl)methanamine hydrochloride is poised to play an increasingly important role in drug discovery and development pipelines.